Cas no 477336-75-7 (Ophiopogonanone C)

• Product Name: Ophiopogonanone C
• CAS No: 477336-75-7
• MF: C₁₉H₁₆O₇
• MW: 356.326146125793
• CID: 1080878
• Update Time: 2025-05-27

Ophiopogonanone C Chemical and Physical Properties

Names and Identifiers

• Ophiopogonanone C
• (R)-Ophiopogonanone C
• 8-Formylophiopogonanone A
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• Inchi： 1S/C19H16O7/c1-9-16(21)12(6-20)19-15(17(9)22)18(23)11(7-24-19)4-10-2-3-13-14(5-10)26-8-25-13/h2-3,5-6,11,21-22H,4,7-8H2,1H3
• InChI Key： AQUXTCZWTTUERG-UHFFFAOYSA-N
• SMILES： O1C2C(C=O)=C(C(C)=C(C=2C(C(C1)CC1=CC=C2C(=C1)OCO2)=O)O)O

Computed Properties

• Exact Mass: 356.09000
• Monoisotopic Mass: 356.08960285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 356.3
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171-172 ºC
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• PSA: 102.29000
• LogP: 2.38140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavanones
• Flavonones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone